Cas no 1286722-10-8 (1-cyclopentyl-3-4-(pyridin-2-yl)-1,3-thiazol-2-ylurea)

• Product Name: 1-cyclopentyl-3-4-(pyridin-2-yl)-1,3-thiazol-2-ylurea
• CAS No: 1286722-10-8
• MF: C₁₄H₁₆N₄OS
• MW: 288.368041038513
• CID: 6211624
• PubChem ID: 47197290
• Update Time: 2025-10-31

1-cyclopentyl-3-4-(pyridin-2-yl)-1,3-thiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-4-(pyridin-2-yl)-1,3-thiazol-2-ylurea
• 1-cyclopentyl-3-[4-(2-pyridyl)thiazol-2-yl]urea
• AKOS024517825
• SMSSF-0625568
• 1-cyclopentyl-3-(4-(pyridin-2-yl)thiazol-2-yl)urea
• 1-cyclopentyl-3-(4-pyridin-2-yl-1,3-thiazol-2-yl)urea
• F5772-8296
• 1-cyclopentyl-3-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]urea
• AMS_CNC_ID-319398276
• 1286722-10-8
• VU0519827-1
• CCG-310868

• Inchi： 1S/C14H16N4OS/c19-13(16-10-5-1-2-6-10)18-14-17-12(9-20-14)11-7-3-4-8-15-11/h3-4,7-10H,1-2,5-6H2,(H2,16,17,18,19)
• InChI Key： QBSROPNIHCCWJX-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CN=2)N=C1NC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 288.10448232g/mol
• Monoisotopic Mass: 288.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-cyclopentyl-3-4-(pyridin-2-yl)-1,3-thiazol-2-ylurea

1-Cyclopentyl-3-(4-pyridin-2-yl)-1,3-thiazol-2-ylurea: A Comprehensive Overview

The compound with CAS No. 1286722-10-8, commonly referred to as 1-cyclopentyl-3-(4-pyridin-2-yl)-1,3-thiazol-2-ylurea, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and heterocyclic rings, which contribute to its potential biological activity and versatility in chemical synthesis. The molecule consists of a cyclopentyl group, a pyridine ring, and a thiazole ring, all interconnected through a urea linkage. This configuration not only enhances its stability but also provides a platform for further chemical modifications to explore its therapeutic potential.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The presence of the pyridine ring and the thiazole ring introduces electron-withdrawing and electron-donating properties, respectively, which can influence the molecule's interaction with biological targets. For instance, the thiazole ring is known for its ability to act as a hydrogen bond donor or acceptor, making it a valuable component in designing bioactive molecules. Similarly, the pyridine ring can enhance the molecule's lipophilicity, which is crucial for crossing cellular membranes and reaching intracellular targets.

The synthesis of 1-cyclopentyl-3-(4-pyridin-2-yl)-1,3-thiazol-2-ylurea involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have employed various strategies, including nucleophilic substitution, condensation reactions, and coupling reactions, to achieve high yields and purity. The use of transition metal catalysts has been particularly beneficial in optimizing reaction conditions and minimizing side products. For example, palladium-catalyzed cross-coupling reactions have been utilized to form the carbon-nitrogen bonds essential for constructing the urea moiety.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that it exhibits moderate to high activity against various cancer cell lines, suggesting its role as an anticancer drug candidate. Additionally, its ability to inhibit key enzymes involved in inflammatory pathways makes it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to specific protein targets, further aiding in its optimization for therapeutic use.

Another area where this compound has shown promise is in the development of antimicrobial agents. Given the increasing threat of antibiotic resistance, there is an urgent need for novel compounds that can combat pathogens without inducing resistance mechanisms. Initial screening assays have indicated that 1-cyclopentyl-3-(4-pyridin-2-yl)-1,3-thiazol-2-ylurea exhibits potent activity against gram-positive bacteria and certain fungal strains. These findings underscore its potential as a lead compound for developing next-generation antimicrobial therapies.

The structural versatility of this compound also makes it an attractive candidate for exploring its role in other therapeutic areas such as cardiovascular diseases and central nervous system disorders. For instance, modifications to the cyclopentyl group or the pyridine ring could yield derivatives with improved pharmacokinetic profiles or enhanced selectivity for specific biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore these possibilities further.

In terms of toxicity and safety profiles, preliminary studies suggest that this compound has a favorable safety margin when administered at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential off-target activities. Regulatory agencies emphasize the importance of thorough preclinical testing before advancing such compounds into clinical trials.

In conclusion, 1-cyclopentyl-3-(4-pyridin-2-yl)-1,3-thiazol-2-ylurea (CAS No. 1286722-10-) represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. Its potential applications span across multiple therapeutic areas, making it a valuable asset for drug discovery efforts. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in addressing unmet medical needs.